Cas no 35899-53-7 (L-Cysteine,S-(5'-deoxyadenosin-5'-yl)-)

• Product Name: L-Cysteine,S-(5'-deoxyadenosin-5'-yl)-
• CAS No: 35899-53-7
• MF: C₁₃H₁₈N₆O₅S
• MW: 370.384220600128
• CID: 295959
• PubChem ID: 3573837
• Update Time: 2025-05-21

L-Cysteine,S-(5'-deoxyadenosin-5'-yl)- Chemical and Physical Properties

Names and Identifiers

• L-Cysteine,S-(5'-deoxyadenosin-5'-yl)-
• 2-amino-3-[[5-(6-aminopurin-9-yl)-3,4-dihydroxyoxolan-2-yl]methylsulfanyl]propanoic acid
• S-(5'-ADENOSYL)-L-CYSTEINE
• 2-Amino-3-({[5-(6-amino-9H-purin-9-yl)-3,4-dihydroxyoxolan-2-yl]methyl}sulfanyl)propanoic acid (non-preferred name)
• 35899-53-7
• DTXSID00393782
• RVFHZLGRQFCOKV-UHFFFAOYSA-N
• 2-Amino-3-({[5-(6-amino-9H-purin-9-yl)-3,4-dihydroxyoxolan-2-yl]methyl}sulfanyl)propanoic acid

• Inchi： 1S/C13H18N6O5S/c14-5(13(22)23)1-25-2-6-8(20)9(21)12(24-6)19-4-18-7-10(15)16-3-17-11(7)19/h3-6,8-9,12,20-21H,1-2,14H2,(H,22,23)(H2,15,16,17)
• InChI Key： RVFHZLGRQFCOKV-UHFFFAOYSA-N
• SMILES： S(CC(C(=O)O)N)CC1C(C(C(N2C=NC3C(N)=NC=NC2=3)O1)O)O

Computed Properties

• Exact Mass: 370.10593887g/mol
• Monoisotopic Mass: 370.10593887g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 490
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 5
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3.9
• Topological Polar Surface Area: 208Ų

L-Cysteine,S-(5'-deoxyadenosin-5'-yl)- Security Information

• WGK Germany：3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues 5'-deoxyribonucleosides 5'-deoxy-5'-thionucleosides

Additional information on L-Cysteine,S-(5'-deoxyadenosin-5'-yl)-

Comprehensive Analysis of L-Cysteine,S-(5'-deoxyadenosin-5'-yl)- (CAS No. 35899-53-7): Structure, Functions, and Applications

L-Cysteine,S-(5'-deoxyadenosin-5'-yl)-, identified by its CAS No. 35899-53-7, is a specialized biochemical compound that has garnered significant attention in biomedical research and nutraceutical development. This molecule, often referred to as a cysteine-adenosine conjugate, plays a pivotal role in cellular metabolism and redox regulation. Its unique structure combines L-cysteine, a sulfur-containing amino acid, with 5'-deoxyadenosine, a nucleoside derivative, creating a hybrid with potential therapeutic and industrial applications.

Recent studies highlight the compound's relevance in addressing modern health concerns, such as oxidative stress and mitochondrial dysfunction, topics frequently searched in scientific databases and AI-driven platforms. Researchers are particularly interested in its ability to modulate glutathione biosynthesis, a critical pathway for detoxification and antioxidant defense. The compound's sulfur-adenosine linkage may also influence enzyme cofactor dynamics, making it a subject of interest in precision medicine and nutraceutical formulations.

From a structural perspective, L-Cysteine,S-(5'-deoxyadenosin-5'-yl)- exhibits a chiral center at the cysteine moiety, which dictates its biological activity. Advanced analytical techniques like NMR spectroscopy and mass spectrometry are essential for characterizing its purity and stereochemical configuration. The compound's stability under physiological conditions is another area of investigation, especially for applications in sustained-release supplements or drug delivery systems.

In the context of sustainability and green chemistry, this compound is being explored for its potential in biocatalysis and enzyme engineering. Its biodegradability and low toxicity profile align with the growing demand for eco-friendly alternatives in the pharmaceutical and cosmetic industries. Furthermore, its role in sulfur metabolism pathways has implications for developing personalized nutrition strategies, a trending topic among health-conscious consumers.

The commercial viability of CAS No. 35899-53-7 is underscored by its inclusion in high-value markets such as functional foods and cosmeceuticals. Manufacturers are leveraging its redox-modulating properties to create products targeting skin health and anti-aging, keywords frequently queried in search engines. Rigorous clinical trials and in vitro studies are ongoing to validate its efficacy, ensuring compliance with regulatory standards like FDA and EFSA guidelines.

In summary, L-Cysteine,S-(5'-deoxyadenosin-5'-yl)- represents a convergence of biochemistry and innovation, addressing contemporary challenges in health and sustainability. Its multifaceted applications—from therapeutic agents to industrial biocatalysts—highlight its versatility, making it a compound of enduring scientific and commercial interest.